Cas no 826995-62-4 (Benzo[b]thiophene, 4,6-difluoro-)

• Product Name: Benzo[b]thiophene, 4,6-difluoro-
• CAS No: 826995-62-4
• MF: C₈H₄F₂S
• MW: 170.179167747498
• CID: 686953
• PubChem ID: 22223128
• Update Time: 2025-04-19

Benzo[b]thiophene, 4,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 4,6-difluoro-
• 4,6-difluoro-1-benzothiophene
• DTXSID40623555
• 826995-62-4
• SCHEMBL5866500

• Inchi： 1S/C8H4F2S/c9-5-3-7(10)6-1-2-11-8(6)4-5/h1-4H
• InChI Key： WWHGKSOALIQXHA-UHFFFAOYSA-N
• SMILES： S1C=CC2C(=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 170.00017763g/mol
• Monoisotopic Mass: 170.00017763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes